N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,5-dimethoxybenzamide

• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2-ylidene)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C20H20N2O3S/c1-13-18(14-8-6-5-7-9-14)22(2)20(26-13)21-19(23)15-10-16(24-3)12-17(11-15)25-4/h5-12H,1-4H3
• InChI Key: ZKLWDUMDFHVSCH-UHFFFAOYSA-N
• SMILES: CC1=C(N(C(=NC(=O)C2=CC(=CC(=C2)OC)OC)S1)C)C3=CC=CC=C3

Description

N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,5-dimethoxybenzamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,5-dimethoxybenzamide is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the microtubule network. Furthermore, its anti-inflammatory activity is believed to be due to its ability to inhibit the production of pro-inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been reported to induce cell cycle arrest, inhibit angiogenesis, and modulate the expression of various genes involved in cancer progression. Additionally, it has been shown to possess antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,5-dimethoxybenzamide is its potential use as a lead compound for the development of new anticancer and anti-inflammatory drugs. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo. Additionally, its potential toxicity and side effects need to be carefully evaluated before it can be considered for clinical use.

Future Directions

There are several future directions for the research on N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,5-dimethoxybenzamide. One potential direction is the development of new derivatives of this compound with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Furthermore, its potential use in material science and other fields also needs to be explored further.

Synthesis Methods

The synthesis of N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,5-dimethoxybenzamide involves the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form 3,5-dimethoxybenzoyl chloride. The resulting compound is then reacted with 3,5-dimethyl-4-phenylthiazol-2-amine to form the final product. This synthesis method has been reported in several scientific publications and has been optimized for higher yields.

Scientific Research Applications

N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3,5-dimethoxybenzamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant anticancer activity against various cancer cell lines, including breast, prostate, and lung cancer. Additionally, it has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases. Furthermore, this compound has also been investigated for its potential use in material science, where it has been shown to exhibit excellent photophysical properties.